Cas no 42580-42-7 (2,5-Bis(trifluoromethyl)benzoic acid)

2,5-Bis(trifluoromethyl)benzoic acid structure

42580-42-7 structure

Product Name:2,5-Bis(trifluoromethyl)benzoic acid

CAS No:42580-42-7

Molecular Formula:C₉H₄O₂F₆

Molecular Weight:258.11726

MDL:MFCD00013249

CID:55592

PubChem ID:24859498

2,5-Bis(trifluoromethyl)benzoic acid Properties

Names and Identifiers

- 2,5-Bis(trifluoromethyl)benzoic acid
- 2,5-DI(TRIFLUOROMETHYL)BENZOIC ACID
- 2,4-DICHLORO-5-NITRO-6-METHYLPYRIMIDINE
- 2,5-Bis(trifluoromethyl)benzoicacid
- CHEBI:60697
- Benzoic acid, 2,5-bis(trifluoromethyl)-
- CS-W010163
- FT-0610262
- MFCD00013249
- AC-26003
- DTXSID60352951
- EN300-7400846
- 2,5-bis-trifluoromethyl-benzoic acid
- 42580-42-7
- 2,5-Bis(trifluoromethyl)benzoic acid, 98%
- CK2222
- PS-7387
- 2,5-bis(trifluoroformyl)benzoic acid
- A20166
- AM61534
- AKOS005254635
- Q27128435
- SCHEMBL503272
- 2,5-di(trifluoromethyl)benzoic acid
- DTXCID00304015
- DB-050937
- +Expand
- MDL： MFCD00013249
- InChIKey： PINBPLCVZSKLTF-UHFFFAOYSA-N
- Inchi： 1S/C9H4F6O2/c10-8(11,12)4-1-2-6(9(13,14)15)5(3-4)7(16)17/h1-3H,(H,16,17)
- SMILES： C1=CC(=C(C=C1C(F)(F)F)C(=O)O)C(F)(F)F

Computed Properties

Exact Mass: 258.01200
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 3
Monoisotopic Mass: 258.012
Heavy Atom Count: 17
Complexity: 295
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.2
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 37.3A^2

Experimental Properties

LogP: 3.42240
PSA: 37.30000
Refractive Index: 1.424
Boiling Point: 55.2°Cat760mmHg
Melting Point: 78-80 °C (lit.)
Flash Point: °C
Color/Form: Not determined
Solubility: Not determined
Density: 1.319

2,5-Bis(trifluoromethyl)benzoic acid Security Information

Symbol: GHS07
WGK Germany：3
Safety Term：S26;S37/39
Safety Instruction： S26-S37/39
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305 + P351 + P338
Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
Risk Phrases： 36/37/38
Signal Word：Warning
HazardClass：IRRITANT

2,5-Bis(trifluoromethyl)benzoic acid Customs Data

HS CODE：2916399090
Customs Data：

China Customs Code:
2916399090

Overview:

2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

Summary:

2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2,5-Bis(trifluoromethyl)benzoic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003GCW-1g	2,5-Bis(trifluoromethyl)benzoic acid	42580-42-7	98%	1g	$54.00	2024-05-02
A2B Chem LLC	AB60368-1g	2,5-Bis(trifluoromethyl)benzoic acid	42580-42-7	95%	1g	$24.00	2024-04-20
Aaron	AR003GL8-250mg	2,5-Bis(trifluoromethyl)benzoic acid	42580-42-7	98%	250mg	$9.00
abcr	AB105852-1 g	2,5-Bis(trifluoromethyl)benzoic acid, 98%; .	42580-42-7	98%	1 g	€82.70	2023-07-20
Alichem	A013006248-250mg	2,5-Bis(trifluoromethyl)benzoic acid	42580-42-7	97%	250mg	$484.80	2023-09-01
Apollo Scientific	PC3088-1g	2,5-Bis(trifluoromethyl)benzoic acid	42580-42-7	98%	1g	£10.00	2023-09-02
Chemenu	CM158144-100g	2,5-Bis(trifluoromethyl)benzoic acid	42580-42-7	95+%	100g	$602
Crysdot LLC	CD12072526-25g	2,5-Bis(trifluoromethyl)benzoic acid	42580-42-7	98%	25g	$291	2024-07-24
Enamine	EN300-7400846-0.05g	2,5-bis(trifluoromethyl)benzoic acid	42580-42-7	95%	0.05g	$19.0
eNovation Chemicals LLC	D748470-5g	2,5-Bis(trifluoromethyl)benzoic acid	42580-42-7	98%	5g	$170	2022-10-13

2,5-Bis(trifluoromethyl)benzoic acid Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:42580-42-7)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:42580-42-7)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

2,5-Bis(trifluoromethyl)benzoic acid Related Literature

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2. Engineering coordination architecture by hydrothermal synthesis; preparation, X-ray crystal structure and magnetic behaviour of the coordination solid [Mn3{C6H3(CO2)3-1,3,5}2]

Chem. Commun., 1996, 823-824
3. An unprecedented {Cu II14Te IV10} core incorporated in a 36-tungsto-4-silicate polyoxometalate with visible light-driven catalytic hydrogen evolution activity†

Wei-Chao Chen,Si-Tong Wu,Chao Qin,Xin-Long Wang,Kui-Zhan Shao,Zhong-Min Su,En-Bo Wang Dalton Trans., 2018,47, 16403-16407
4. Domino transformation of isoxazoles to 2,4-dicarbonylpyrroles under Fe/Ni relay catalysis†

Ekaterina E. Galenko,Alexey V. Galenko,Alexander F. Khlebnikov,Mikhail S. Novikov RSC Adv., 2015,5, 18172-18176
5. Complexation equilibria of some sulphoazoxines. Part VIII. Complexes of SNAZOXS with copper(II), lead(II) and cadmium(II) ions evaluated by regression analysis of potentiometric data

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7. Design and construction of Ni3−xCoxO4 nanorods grown on Ni foam for tuning synthetic natural gas heating values

Jiaqiang Sun,Zheng Chen,Yingying Xue,Jiangang Chen New J. Chem., 2018,42, 2743-2749
8. Tunable regioselective synthesis of pyrazolo[3,4-d]pyrimidine derivatives via aza-Wittig cyclization and dimroth-type rearrangement†

Jun Xiong,Wenjuan Wang,Rou Li,Xiaoli Tang RSC Adv., 2015,5, 19830-19837
9. NMR and TRLFS studies of Ln(iii) and An(iii) C5-BPP complexes†

Andreas Geist,Udo Müllich,Peter Kaden Chem. Sci., 2015,6, 1548-1561
10. A structural study of alkaline earth metal complexes with hybrid disila-crown ethers†

Fabian Dankert,Kirsten Reuter,Carsten Donsbach,Carsten von Hänisch Dalton Trans., 2017,46, 8727-8735

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:42580-42-7)2,5-Bis(trifluoromethyl)benzoic acid

Purity:99%

Quantity:25g

Price($):153.0